Cas no 76151-63-8 (Benzothiazole, 2-[(2-ethylhexyl)sulfonyl]-6-nitro-)
76151-63-8 structure
Product Name:Benzothiazole, 2-[(2-ethylhexyl)sulfonyl]-6-nitro-
CAS No:76151-63-8
MF:C15H20N2O4S2
MW:356.460301399231
CID:538252
PubChem ID:12630363
Update Time:2025-04-19
Benzothiazole, 2-[(2-ethylhexyl)sulfonyl]-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole, 2-[(2-ethylhexyl)sulfonyl]-6-nitro-
- 2-(2-ethylhexylsulfonyl)-6-nitro-1,3-benzothiazole
- 76151-63-8
- 2-(2-Ethylhexane-1-sulfonyl)-6-nitro-1,3-benzothiazole
- DTXSID50504967
-
- Inchi: 1S/C15H20N2O4S2/c1-3-5-6-11(4-2)10-23(20,21)15-16-13-8-7-12(17(18)19)9-14(13)22-15/h7-9,11H,3-6,10H2,1-2H3
- InChI Key: MCFUNIHCTDADRS-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC(=CC=2S1)[N+](=O)[O-])(CC(CC)CCCC)(=O)=O
Computed Properties
- Exact Mass: 356.08644947g/mol
- Monoisotopic Mass: 356.08644947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 501
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 130Ų
Benzothiazole, 2-[(2-ethylhexyl)sulfonyl]-6-nitro- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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